Cas no 2034241-44-4 (1-(3-chlorophenyl)-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)methanesulfonamide)

• Product Name: 1-(3-chlorophenyl)-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)methanesulfonamide
• CAS No: 2034241-44-4
• MF: C₁₈H₂₇ClN₂O₂S₂
• MW: 403.00218129158
• CID: 5549412
• PubChem ID: 91814271
• Update Time: 2025-06-08

1-(3-chlorophenyl)-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)methanesulfonamide
• 1-(3-chlorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]methanesulfonamide
• F6454-2891
• AKOS026688693
• 2034241-44-4
• 1-(3-chlorophenyl)-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}methanesulfonamide

• Inchi： 1S/C18H27ClN2O2S2/c19-17-3-1-2-16(12-17)14-25(22,23)20-13-15-4-8-21(9-5-15)18-6-10-24-11-7-18/h1-3,12,15,18,20H,4-11,13-14H2
• InChI Key： OESLZKVUBMGCID-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CS(NCC1CCN(CC1)C1CCSCC1)(=O)=O

Computed Properties

• Exact Mass: 402.1202481g/mol
• Monoisotopic Mass: 402.1202481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.1Ų

Additional information on 1-(3-chlorophenyl)-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)methanesulfonamide

Introduction to 1-(3-chlorophenyl)-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)methanesulfonamide (CAS No. 2034241-44-4)

1-(3-chlorophenyl)-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)methanesulfonamide (CAS No. 2034241-44-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in medicinal chemistry, particularly in the quest for novel therapeutic agents.

The molecular framework of this compound encompasses several key functional groups, including a tetrahydro-2H-thiopyran moiety and a piperidine ring, which are known to contribute to its pharmacological potential. The presence of these structural elements suggests that the compound may exhibit unique interactions with biological targets, making it a valuable subject for investigation.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The 3-chlorophenyl substituent in the compound's structure may play a crucial role in determining its binding affinity and selectivity towards specific proteins or enzymes. This aspect has prompted researchers to explore its potential as an intermediate in the synthesis of more complex drug candidates.

The methanesulfonamide group is another notable feature of this compound, which is often incorporated into pharmaceuticals due to its ability to enhance solubility and metabolic stability. This group may contribute to the compound's overall pharmacokinetic profile, influencing its bioavailability and duration of action. Such properties are critical considerations in drug design, as they can significantly impact the efficacy and safety of a therapeutic agent.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between small molecules and biological targets. These tools have been instrumental in predicting the binding modes of 1-(3-chlorophenyl)-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)methanesulfonamide (CAS No. 2034241-44-4) with various proteins. Such insights have guided experimental efforts aimed at optimizing its pharmacological properties.

The synthesis of this compound involves multi-step organic reactions, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies has enabled researchers to access this molecule with greater ease, paving the way for further structural modifications and derivatization studies. These efforts are essential for expanding the chemical space explored by medicinal chemists and identifying new leads with improved therapeutic profiles.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of a tetrahydro-2H-thiopyran core and a piperidine ring provides a versatile platform for exploring different pharmacological targets. Researchers have hypothesized that such structural features may be involved in modulating neurotransmitter systems or enzyme activities relevant to neurological disorders.

In addition to its pharmacological relevance, 1-(3-chlorophenyl)-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)methanesulfonamide (CAS No. 2034241-44-4) has been studied for its potential role in addressing inflammatory conditions. The methanesulfonamide group is known to exhibit anti-inflammatory properties, which may be leveraged to develop novel therapeutics for chronic inflammatory diseases. Preliminary studies have suggested that derivatives of this compound could interfere with key inflammatory pathways, offering a new approach to managing such conditions.

The growing body of evidence supporting the therapeutic potential of this compound has prompted several research groups to undertake preclinical studies. These investigations aim to evaluate its efficacy and safety profile in animal models, providing crucial data for future clinical trials. The results from these studies are expected to shed light on the compound's mechanism of action and its suitability for further development as a drug candidate.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying promising compounds like 1-(3-chlorophenyl)-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)methanesulfonamide (CAS No. 2034241-44-4). HTS allows researchers to rapidly test thousands of compounds against various biological targets, thereby increasing the likelihood of discovering potent and selective agents. This approach has been particularly valuable in identifying novel scaffolds with unique pharmacological properties.

The structural complexity of this compound also presents challenges in terms of synthetic accessibility and scalability. However, recent innovations in synthetic chemistry have provided new tools for overcoming these obstacles. Techniques such as flow chemistry and biocatalysis have enabled the efficient production of complex molecules like this one, making it more feasible to pursue their development as therapeutic agents.

In conclusion, 1-(3-chlorophenyl)-N-((1-(tetrahydro-2H-thiopyran)piperidin